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Compound of Interest

Compound Name: EINECS 261-799-1

Cat. No.: B1624200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: This technical guide addresses the mechanism of action of the chemical

substance identified by EINECS number 261-799-1 in biological systems. Initial investigations

revealed a discrepancy in the readily available information, with broader searches suggesting a

link to the rhodanine class of compounds. However, definitive chemical identification has

established that EINECS 261-799-1 corresponds to sodium 4-

perfluorononyloxybenzenesulfonate, a member of the per- and polyfluoroalkyl substances

(PFAS) family. A thorough review of the scientific literature indicates a significant lack of specific

data on the biological mechanism of action for this particular PFAS compound. Consequently,

this document provides a comprehensive overview of the known and hypothesized

mechanisms of action for structurally related and more extensively studied PFAS, offering a

framework for understanding the potential biological impact of sodium 4-

perfluorononyloxybenzenesulfonate. It is crucial to emphasize that the mechanisms detailed

herein are based on data from analogous compounds and have not been specifically validated

for EINECS 261-799-1.
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Identifier Value

EINECS Number 261-799-1

CAS Number 59536-17-3

IUPAC Name
sodium;4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-

nonadecafluorononoxy)benzenesulfonate

Molecular Formula C₁₅H₄F₁₉NaO₄S

General Mechanisms of Action of Structurally
Related PFAS
While specific data for sodium 4-perfluorononyloxybenzenesulfonate is scarce, research on

other PFAS, such as perfluorooctanoic acid (PFOA), perfluorooctane sulfonate (PFOS), and

perfluorononanoic acid (PFNA), has elucidated several potential mechanisms of action in

biological systems. These mechanisms are generally associated with the toxicological effects

of PFAS rather than therapeutic actions.

Membrane Disruption
The amphiphilic nature of PFAS, with a hydrophobic fluorinated tail and a hydrophilic head

group, allows them to interact with cell membranes. This interaction can lead to a disruption of

membrane integrity and function. The toxicity of PFOS and PFOA to Escherichia coli, for

example, has been attributed in part to membrane disruption.[1]

Oxidative Stress
Several studies have indicated that exposure to certain PFAS can induce oxidative stress, an

imbalance between the production of reactive oxygen species (ROS) and the ability of the

biological system to detoxify these reactive intermediates. This can lead to cellular damage.

The addition of an ROS scavenger has been shown to mitigate the growth inhibition of E. coli

caused by PFOS and PFOA, highlighting the role of oxidative damage.[1]
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The induction of oxidative stress can subsequently lead to DNA damage. Studies on E. coli

have shown that genes involved in DNA damage are upregulated upon exposure to PFOS and

PFOA.[1]

Modulation of Signaling Pathways
PFAS have been shown to interfere with various cellular signaling pathways. For instance,

perfluorononanoic acid (PFNA) has been demonstrated to alter cytokine levels and activate

mitogen-activated protein kinase (MAPK) signaling pathways in rats, which could modulate the

immune system.[2]

The following diagram illustrates a generalized and hypothetical signaling pathway that could

be affected by PFAS compounds, based on existing literature.
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Hypothetical PFAS-induced signaling pathway.

Quantitative Data
A comprehensive search of the scientific literature did not yield specific quantitative data (e.g.,

IC₅₀, EC₅₀, Kᵢ) for the biological activity of sodium 4-perfluorononyloxybenzenesulfonate. The

following table is a template that can be populated as data becomes available.
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Assay/Endpoint Test System Result Reference

Data Not Available Data Not Available Data Not Available Data Not Available

Experimental Protocols
Due to the lack of specific studies on the mechanism of action of sodium 4-

perfluorononyloxybenzenesulfonate, detailed experimental protocols for this compound cannot

be provided. The following is a generalized workflow for investigating the toxicological

mechanism of a novel PFAS compound, which could be applied to EINECS 261-799-1.

In Vitro Assessment In Vivo Assessment

Data Analysis & Interpretation

Cell Line Exposure
(e.g., HepG2, THP-1)

Cytotoxicity Assays
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(e.g., DCFH-DA)

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

Quantitative Data Analysis

Animal Model Exposure
(e.g., Rodent)

Toxicokinetics & Biodistribution Histopathological Analysis Biomarker Analysis
(e.g., Blood, Tissue)

Mechanism of Action
Hypothesis Formulation
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Generalized workflow for PFAS toxicity research.

Conclusion and Future Directions
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The identification of EINECS 261-799-1 as sodium 4-perfluorononyloxybenzenesulfonate

places it within the class of PFAS compounds, which are of increasing interest to researchers

and regulators due to their persistence and potential for adverse health effects. While there is a

significant body of research on the mechanisms of action of some PFAS, there is a clear data

gap for this specific compound. Future research should focus on in vitro and in vivo studies to

elucidate the specific biological activities and toxicological profile of sodium 4-

perfluorononyloxybenzenesulfonate. Such studies are essential for a comprehensive risk

assessment and to understand its potential impact on human health and the environment.

Researchers are encouraged to utilize the generalized workflow presented as a starting point

for investigating the mechanism of action of this and other understudied PFAS compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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